Cas no 73791-47-6 (Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2))

Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Properties

Names and Identifiers

• ATROPINE SULFATE
• Endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
• ATROPINE SULPHATE
• 73791-47-6
• A866023
• Hyoscyamine sulfate
• Atropine sulfate hydrate (2:1:2)
• CID 52507
• Benzeneacetic acid, alpha-(hydroxymethyl)- (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, sulfate (2:1) (salt), dihydrate
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
• BCP12846
• ATROPINE, SULFATE (2:1), DIHYDRATE
• +Expand

• MDL： MFCD00077268
• InChIKey： BXSVDJUWKSRQMD-RVYZLGJXSA-N
• Inchi： InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15+,16?;;;
• SMILES： CN1[C@H]2CC[C@@H]1C[C@@H](C2)OC(=O)C(CO)C3=CC=CC=C3.CN1[C@H]2CC[C@@H]1C[C@@H](C2)OC(=O)C(CO)C3=CC=CC=C3.OS(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 387.13500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 712.32409627g/mol
• Heavy Atom Count: 49
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 185Ų

Experimental Properties

• LogP: 2.29680
• PSA: 132.75000
• Melting Point: 189-192 °C (A)(lit.)